Cas no 6640-76-2 (Benzoic acid,3-methyl-, 3-methylbutyl ester)
6640-76-2 structure
Product Name:Benzoic acid,3-methyl-, 3-methylbutyl ester
CAS No:6640-76-2
MF:C17H25NO
MW:259.386504888535
CID:518630
Update Time:2026-04-29
Benzoic acid,3-methyl-, 3-methylbutyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-methyl-, 3-methylbutyl ester
- 3-methylbutyl 3-methylbenzoate
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Computed Properties
- Exact Mass: 206.13074
- Monoisotopic Mass: 206.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
Experimental Properties
- Density: 0.982
- Boiling Point: 283°C at 760 mmHg
- Flash Point: 125.4°C
- Refractive Index: 1.495
- PSA: 26.3
- LogP: 3.19790
Benzoic acid,3-methyl-, 3-methylbutyl ester Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
6640-76-2 (Benzoic acid,3-methyl-, 3-methylbutyl ester) Related Products
- 136-60-7(Butyl benzoate)
- 1962-75-0(1,4-dibutyl benzene-1,4-dicarboxylate)
- 3126-90-7(Dibutyl isophthalate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 6789-88-4(Hexyl benzoate)
- 94-46-2(Isopentyl benzoate)
- 94-50-8(Octyl benzoate)
- 137-89-3(Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate)
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